Cas no 1361521-55-2 (6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol)

• Product Name: 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol
• CAS No: 1361521-55-2
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4923648
• Update Time: 2025-05-20

6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H5Cl5FNO/c13-8-7(9(14)11(16)12(17)10(8)15)4-1-2-6(18)19-5(4)3-20/h1-2,20H,3H2
• InChI Key： ZWTKPOVWKXPJSU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N=C1CO)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 5.2
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol

Introduction to 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361521-55-2)

6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361521-55-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring and a perchlorophenyl substituent, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol is C₁₄H₉ClFNO₄, and it has a molecular weight of approximately 329.67 g/mol. The compound's structure includes a pyridine ring with a fluorine atom at the 6-position and a perchlorophenyl group at the 3-position, with a hydroxymethyl group attached to the 2-position of the pyridine ring. These structural elements endow the compound with specific chemical properties and reactivity profiles that are of interest in various scientific investigations.

In recent years, 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol has been studied for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate specific biological pathways and interact with key cellular targets. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a promising candidate for further development in these therapeutic areas.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a critical regulator of inflammation.

In addition to its anti-inflammatory effects, 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol has also shown promise in cancer research. A study published in Cancer Letters in 2020 reported that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS).

The pharmacokinetic properties of 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol have also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures sustained activity in vivo.

Safety assessments have indicated that 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol is generally well-tolerated at therapeutic doses. However, further toxicological studies are necessary to fully understand its safety profile and potential side effects. These studies will be crucial for advancing the compound into clinical trials and ultimately for its approval as a pharmaceutical product.

The synthesis of 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol involves several steps, including the formation of the pyridine ring, introduction of the fluorine atom, and attachment of the perchlorophenyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves starting from commercially available precursors and using established chemical transformations to construct the target molecule.

In conclusion, 6-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361521-55-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.